Cas no 393163-27-4 (Benzenamine, 2-nitro-4-(2-nitrophenoxy)-)

• Product Name: Benzenamine, 2-nitro-4-(2-nitrophenoxy)-
• CAS No: 393163-27-4
• MF: C₁₂H₉N₃O₅
• MW: 275.216962575912
• CID: 1504600
• PubChem ID: 15475486
• Update Time: 2025-04-21

Benzenamine, 2-nitro-4-(2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(2-nitrophenoxy)aniline
• Benzenamine, 2-nitro-4-(2-nitrophenoxy)-
• 393163-27-4
• DTXSID30573116

• Inchi： 1S/C12H9N3O5/c13-9-6-5-8(7-11(9)15(18)19)20-12-4-2-1-3-10(12)14(16)17/h1-7H,13H2
• InChI Key： KBIAYUBJOPWTRM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])C1=CC=C(C(=C1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 275.05427
• Monoisotopic Mass: 275.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 121.53